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Compound of Interest

Compound Name: ALRT1550

CAS No.: 178600-20-9

Cat. No.: B1667003

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ALRT1550 is a potent and selective synthetic retinoid that acts as an agonist for retinoic acid

receptors (RARs).[1][2][3] As a member of the retinoid class of compounds, ALRT1550 plays a

crucial role in regulating gene expression involved in cellular differentiation, proliferation, and

apoptosis.[4] This document provides detailed application notes and protocols for the use of

labeled ALRT1550 in cancer research, focusing on its antiproliferative and antitumor activities.

The information presented is intended to guide researchers in designing and executing

experiments to evaluate the therapeutic potential of this compound.

Mechanism of Action
ALRT1550 exerts its biological effects by binding to and activating retinoic acid receptors

(RARs), which are ligand-dependent transcription factors.[1][3] RARs form heterodimers with

retinoid X receptors (RXRs) and bind to specific DNA sequences known as retinoic acid

response elements (RAREs) in the promoter regions of target genes. This binding modulates

the transcription of genes that control critical cellular processes. ALRT1550 is highly selective
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for RARs, with significantly lower affinity for RXRs, allowing for the specific investigation of

RAR-mediated signaling pathways.[1][3]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

2. A mouse model for oral squamous cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

3. Frontiers | Mouse Tumor-Bearing Models as Preclinical Study Platforms for Oral
Squamous Cell Carcinoma [frontiersin.org]

4. Orthotopic non-metastatic and metastatic oral cancer mouse models - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Labeled ALRT1550: Application Notes and Protocols for
Cancer Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667003/docs#labeled-alrt1550-application-notes-
and-protocols-for-cancer-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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